N-(4-nitrobenzyl)spiperone
N-(4-nitrobenzyl)spiperone
Brand Name:
Vulcanchem
CAS No.:
138091-80-2
VCID:
VC0162032
InChI:
InChI=1S/C30H31FN4O4/c31-25-12-10-24(11-13-25)28(36)7-4-18-32-19-16-30(17-20-32)29(37)33(22-34(30)26-5-2-1-3-6-26)21-23-8-14-27(15-9-23)35(38)39/h1-3,5-6,8-15H,4,7,16-22H2
SMILES:
C1CN(CCC12C(=O)N(CN2C3=CC=CC=C3)CC4=CC=C(C=C4)[N+](=O)[O-])CCCC(=O)C5=CC=C(C=C5)F
Molecular Formula:
C30H31FN4O4
Molecular Weight:
530.6 g/mol
N-(4-nitrobenzyl)spiperone
CAS No.: 138091-80-2
Main Products
VCID: VC0162032
Molecular Formula: C30H31FN4O4
Molecular Weight: 530.6 g/mol
| CAS No. | 138091-80-2 |
|---|---|
| Product Name | N-(4-nitrobenzyl)spiperone |
| Molecular Formula | C30H31FN4O4 |
| Molecular Weight | 530.6 g/mol |
| IUPAC Name | 8-[4-(4-fluorophenyl)-4-oxobutyl]-3-[(4-nitrophenyl)methyl]-1-phenyl-1,3,8-triazaspiro[4.5]decan-4-one |
| Standard InChI | InChI=1S/C30H31FN4O4/c31-25-12-10-24(11-13-25)28(36)7-4-18-32-19-16-30(17-20-32)29(37)33(22-34(30)26-5-2-1-3-6-26)21-23-8-14-27(15-9-23)35(38)39/h1-3,5-6,8-15H,4,7,16-22H2 |
| Standard InChIKey | LUQXMQICZKCESV-UHFFFAOYSA-N |
| SMILES | C1CN(CCC12C(=O)N(CN2C3=CC=CC=C3)CC4=CC=C(C=C4)[N+](=O)[O-])CCCC(=O)C5=CC=C(C=C5)F |
| Canonical SMILES | C1CN(CCC12C(=O)N(CN2C3=CC=CC=C3)CC4=CC=C(C=C4)[N+](=O)[O-])CCCC(=O)C5=CC=C(C=C5)F |
| Synonyms | N-(4-nitrobenzyl)spiperone N-(4-nitrobenzyl)spiperone hydrochloride N-(p-nitrobenzyl)spiperone PNBS-4 |
| PubChem Compound | 15121338 |
| Last Modified | Nov 11 2021 |
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